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Introduction

The Insulin-like Growth Factor 1 Receptor (IGF-1R) is a transmembrane receptor tyrosine
kinase that plays a crucial role in cell growth, differentiation, and survival.[1][2] Dysregulation of
the IGF-1R signaling pathway is implicated in the progression of various cancers, making it a
significant target for therapeutic intervention.[2] A key method for studying IGF-1R activity and
for screening potential inhibitors is the in vitro kinase assay. This document provides detailed
application notes and protocols for the use of IGF1Rtide, a synthetic peptide substrate, in
Immunoprecipitation kinase assays to measure the enzymatic activity of IGF-1R.

IGF1Rtide is a 14-amino acid synthetic peptide with the sequence Ac-KKKSPGEYVNIEFG-
NH2.[3][4][5] It is derived from the human Insulin Receptor Substrate 1 (IRS-1) protein,
specifically residues 891-902, a known in vivo substrate of the IGF-1R.[3][4] Its optimized
sequence makes it a highly specific and efficient substrate for in vitro kinase assays.

Data Presentation

The following tables summarize quantitative data for IGF-1R kinase assays utilizing the
IGF1Rtide peptide substrate. This data is essential for experimental setup, optimization, and
interpretation of results.

Table 1: IGF-1R Kinase Activity with IGF1Rtide Substrate
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Specific Activity
Assay Type . Source
(nmol/min/mg)
Radiometric 263 SignalChem
ADP-Glo™ 300 SignalChem

Table 2: Kinetic Parameters of IGF-1R for IGF1Rtide and ATP

Vmax
Substrate Km . Source
(umole/min/mg)

IGF1Rtide 18 + 4 uM 21+£0.6 Bentham Open

ATP 8+2uM - Bentham Open

Table 3: IC50 Values of Selected IGF-1R Inhibitors using IGF1Rtide

Inhibitor IC50 Source

NVP-AEW541 150 nM (cell-free) Selleck Chemicals
BMS-754807 1.8 nM (cell-free) Selleck Chemicals
Picropodophyllin (PPP) 1nM Selleck Chemicals
NVP-ADW742 0.17 uM Selleck Chemicals
GSK1838705A 2.0 nM Selleck Chemicals

Mandatory Visualizations
IGF-1R Signaling Pathway
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Caption: The IGF-1R signaling cascade leading to cell growth and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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